1-(1-ethyl-1H-pyrazol-3-yl)-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]methanamine

• Molecular Formula: C12H19N5
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(1-ethylpyrazol-3-yl)-N-[(1-ethylpyrazol-3-yl)methyl]methanamine
• InChI: InChI=1S/C12H19N5/c1-3-16-7-5-11(14-16)9-13-10-12-6-8-17(4-2)15-12/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key: FPJDQSIGLYFERB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC2=NN(C=C2)CC

Description

1-(1-Ethyl-1H-pyrazol-3-yl)-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]methanamine is a bis-pyrazole derivative with a methanamine linker. Its structure features two 1-ethyl-1H-pyrazol-3-yl groups, one directly attached to the methanamine nitrogen and the other via a methylene bridge. The ethyl substituents on the pyrazole rings enhance lipophilicity and may influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine typically involves the reaction of 1-ethyl-1H-pyrazole with formaldehyde and a primary amine under acidic conditions. The reaction proceeds through a Mannich-type condensation, forming the desired bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine.

Industrial Production Methods: While specific industrial production methods for bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where one of the pyrazole rings can be substituted with various functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various electrophiles and nucleophiles under appropriate conditions.

Major Products Formed:

Oxidation: Oxidized derivatives of bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine.

Reduction: Reduced derivatives, potentially forming secondary amines or alcohols.

Substitution: Substituted pyrazole derivatives with different functional groups.

Scientific Research Applications

Chemistry: Bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine is used as a ligand in coordination chemistry, forming complexes with various metal ions.

Biology and Medicine: The compound has shown potential as an anticancer agent when complexed with copper(II) ions. These complexes have demonstrated cytotoxicity against various cancer cell lines, making them promising candidates for further development .

Industry: In the industrial sector, bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine can be used in the synthesis of advanced materials, including polymers and nanomaterials, due to its ability to form stable complexes with metals .

Mechanism of Action

The mechanism of action of bis[(1-ethyl-1H-pyrazol-3-yl)methyl]amine, particularly in its anticancer applications, involves the formation of reactive oxygen species (ROS) when complexed with copper(II) ions. These ROS can induce apoptosis in cancer cells by causing oxidative stress and damaging cellular components . The compound’s ability to chelate metal ions also plays a crucial role in its biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical differences between the target compound and related pyrazole derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Features	Reference
1-(1-Ethyl-1H-pyrazol-3-yl)-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]methanamine	C₁₂H₂₀N₆	Two 1-ethylpyrazole groups; methanamine linker	260.34 g/mol	High symmetry; potential for dimeric binding interactions
1-(1-Isopropyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine	C₁₃H₂₀N₄	1-Isopropylpyrazole; 1-methylpyrrole substituent	232.33 g/mol	Hybrid heterocyclic structure; increased steric bulk
1-(1-Ethyl-1H-pyrazol-5-yl)-N-methylmethanamine	C₇H₁₃N₃	Single ethylpyrazole; N-methyl substitution	147.21 g/mol	Simplified structure; lower molecular weight
1-(1,3-Dimethyl-1H-pyrazol-4-yl)methanamine oxalate	C₇H₁₁N₃·C₂H₂O₄	1,3-Dimethylpyrazole; oxalate salt	229.21 g/mol	Enhanced solubility due to salt formation; rigid planar structure
1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	C₁₂H₁₅N₃O	3-Methoxyphenyl substituent; N-methyl group	217.27 g/mol	Aromatic π-system for receptor binding; moderate toxicity (H302, H315)

Key Observations :

Structural Complexity: The target compound’s bis-pyrazole design distinguishes it from simpler analogs like 1-(1-ethyl-1H-pyrazol-5-yl)-N-methylmethanamine . The dual ethylpyrazole groups may confer higher binding avidity in protein-ligand interactions compared to mono-pyrazole derivatives.

Lipophilicity : Compared to the oxalate salt in , the target compound lacks ionizable groups, resulting in higher lipophilicity (predicted LogP ~2.5), which could enhance membrane permeability.

Synthetic Accessibility : Compounds like those in and utilize alkylation (e.g., 1-bromo-3-chloropropane) or reductive amination for methanamine linker formation. The target compound likely follows similar synthetic routes but requires selective ethylation of both pyrazole rings.

Research Findings and Implications

• Synthetic Challenges : The synthesis of bis-pyrazole methanamines often requires multi-step protection/deprotection strategies to avoid cross-reactivity, as seen in . For the target compound, achieving regioselective ethylation at both pyrazole N1 positions is critical.
• Thermodynamic Stability : Pyrazole derivatives with ethyl groups (e.g., ) exhibit higher thermal stability compared to methyl-substituted analogs, likely due to reduced steric strain.

Biological Activity

The compound 1-(1-ethyl-1H-pyrazol-3-yl)-N-[(1-ethyl-1H-pyrazol-3-yl)methyl]methanamine, also known as a pyrazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including its mechanisms of action, efficacy against various diseases, and relevant case studies.

The molecular formula of the compound is $C_{18}H_{23}N_4$, with a molecular weight of 317.4 g/mol. Its structure features two ethyl-substituted pyrazole moieties linked by a methanamine group, which is significant for its biological interactions.

Research indicates that compounds containing the pyrazole scaffold can influence various biological pathways:

• Microtubule Destabilization : Pyrazole derivatives have been shown to inhibit microtubule assembly, which is crucial for cell division. A study reported that specific pyrazole analogs demonstrated significant inhibition (40.76–52.03%) at a concentration of 20 μM, suggesting potential use in cancer therapy by inducing apoptosis in tumor cells .
• Caspase Activation : In cellular studies involving breast cancer MDA-MB-231 cells, certain pyrazole derivatives enhanced caspase-3 activity (1.33–1.57 times) at concentrations as low as 10 μM, indicating their role in promoting apoptosis .

Biological Activity Against Cancer

A plethora of studies have highlighted the anticancer properties of pyrazole derivatives:

Cell Type	IC50 (μM)	Effect
MDA-MB-231 (Breast)	2.5 - 10	Induces apoptosis
HepG2 (Liver)	54.25% growth inhibition	Antiproliferative activity
HeLa (Cervical)	38.44% growth inhibition	Antiproliferative activity

These findings suggest that compounds based on the pyrazole structure can effectively target various cancer cell lines, making them promising candidates for further development in oncology .

Anti-inflammatory Activity

In addition to anticancer properties, pyrazole derivatives have shown anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation:

• TNF-alpha Inhibition : Certain derivatives have been reported to inhibit the release of TNF-alpha in response to lipopolysaccharide (LPS) stimulation in cells, which is critical for managing inflammatory responses .

Case Studies

Several case studies have explored the therapeutic potential of pyrazole derivatives:

• Breast Cancer Study : A study focused on the effects of a specific pyrazole derivative on MDA-MB-231 cells demonstrated significant morphological changes and increased apoptosis markers at concentrations as low as 1 μM .
• Liver Cancer Research : Another investigation into HepG2 cells revealed that specific compounds could inhibit cell growth effectively without affecting normal fibroblast cells, indicating selectivity towards cancerous tissues .
• Inflammation Models : In vivo studies using mouse models showed that certain pyrazole derivatives could reduce inflammation markers significantly, suggesting their potential application in treating inflammatory diseases .